5-((2-(1H-indol-3-yl)ethyl)amino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-ethyl-5-[2-(1H-indol-3-yl)ethylamino]-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H23N5O2/c1-4-13-11-24-19-17(20(27)26(3)21(28)25(19)2)18(13)22-10-9-14-12-23-16-8-6-5-7-15(14)16/h5-8,11-12,23H,4,9-10H2,1-3H3,(H,22,24)
• InChI Key: SVCNMYCPKKGGNA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C2C(=C1NCCC3=CNC4=CC=CC=C43)C(=O)N(C(=O)N2C)C
• Molecular Formula: C21H23N5O2
• Molecular Weight: 377.4 g/mol
• CAS No.: 941914-73-4

Description

5-((2-(1H-indol-3-yl)ethyl)amino)-6-ethyl-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H23N5O2 and its molecular weight is 377.448. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Research in synthetic chemistry has led to the development of novel methods for constructing pyrimido[4,5-d]pyrimidin-2,4-dione derivatives, a class of compounds to which the subject molecule belongs. For example, Hamama et al. (2012) demonstrated the facile construction of substituted pyrimido[4,5-d]pyrimidin-2,4-diones through the transformation of enaminouracil, leading to the generation of compounds with various substitutions, including those similar to the compound of interest (Hamama et al., 2012). This study highlights the compound's structural flexibility and the possibility of creating a range of derivatives with potential novel properties.

Potential Applications in Drug Discovery

Several studies have explored the potential pharmacological applications of derivatives closely related to the compound . For instance, an experimental and computational study by Mohan et al. (2020) on pyrimidine-based bis-uracil derivatives, which share a core structural similarity with the compound, revealed these molecules as efficient candidates for optical, nonlinear optical (NLO), and drug discovery applications due to their significant NLO properties (Mohan et al., 2020). This suggests that derivatives of the compound could have potential utility in the development of new materials for technological applications as well as in therapeutic contexts.

Optical and Material Science Applications

The compound and its derivatives have been identified as promising candidates for applications beyond pharmacology, including material science. The aforementioned study by Mohan et al. (2020) underscores the potential of these compounds in fabricating nonlinear optical devices, which are crucial in various fields such as telecommunications, information processing, and laser technology. The large third-order NLO properties of these derivatives indicate their capability to contribute significantly to the advancement of optical device fabrication (Mohan et al., 2020).